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Compound of Interest

Compound Name: 5-Ethynylpyrimidine

Cat. No.: B139185

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety and handling
precautions for 5-Ethynylpyrimidine. The information is compiled from publicly available
safety data sheets and chemical databases. While this guide is detailed, it may not be
exhaustive. Always consult the most recent Safety Data Sheet (SDS) from your supplier before
handling this chemical and adhere to all institutional and governmental safety regulations. The
toxicological properties of this compound have not been fully investigated.

Introduction

5-Ethynylpyrimidine is a heterocyclic compound of interest in medicinal chemistry and drug
development due to its versatile chemical handle, the ethynyl group, which can participate in
various coupling reactions, including "click chemistry." As with any reactive chemical, a
thorough understanding of its potential hazards and the implementation of appropriate safety
protocols are paramount to ensure the well-being of laboratory personnel. This guide provides
an in-depth summary of the known safety information, handling procedures, and emergency
responses for 5-Ethynylpyrimidine.

Hazard Identification and Classification

5-Ethynylpyrimidine is classified as harmful if swallowed.[1][2] The primary route of acute
toxicity is oral ingestion.
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GHS Classification:

Classification Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Signal Word: Warning[2]
Pictogram:[2]

laalt text

Physical and Chemical Properties

A summary of the key physical and chemical properties of 5-Ethynylpyrimidine is provided
below. This data is essential for understanding its behavior under various laboratory conditions.

Property Value Reference(s)
CAS Number 153286-94-3 [11[2]
Molecular Formula CeHaN2 [1][2]
Molecular Weight 104.11 g/mol [1][2]
Appearance Powder [2]

Melting Point 80 °C [2]

Flash Point Not applicable [2]

Solubility No data available

Vapor Pressure No data available

Density No data available

INChl=1S/C6H4N2/c1-2-6-3-7-
InChl [2]
5-8-4-6/h1,3-5H

SMILES C#CC1=CN=CN=C1 [2]
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Safe Handling and Storage

Adherence to proper handling and storage protocols is critical to minimize exposure and
prevent accidents.

Handling

« Ventilation: Handle 5-Ethynylpyrimidine in a well-ventilated area, preferably within a
certified chemical fume hood.[3][4]

e Personal Protective Equipment (PPE): A comprehensive list of recommended PPE is
provided in the table below.

e Hygiene: Avoid contact with skin, eyes, and clothing.[3] Do not eat, drink, or smoke in areas
where this chemical is handled or stored.[4] Wash hands thoroughly after handling.[3]

e Dust Formation: Avoid the formation of dust and aerosols.[3]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[3]
[5] Use non-sparking tools and take precautionary measures against static discharge.[3][5]

Storage

o Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[3][5]

e Incompatible Materials: Store away from strong oxidizing agents, strong acids, and strong
bases.[6]

o Storage Class: Combustible Solids (Storage Class 11).[2]

Personal Protective Equipment (PPE)

The following PPE is recommended when handling 5-Ethynylpyrimidine.
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Body Part

Equipment

Standard(s) Reference(s)

Eyes/Face

Wear tightly fitting
safety goggles with
side-shields or a face
shield.

EN 166 (EU) or

[31[7]
NIOSH (US) approved

Skin

Wear fire/flame
resistant and
impervious clothing. A

lab coat is mandatory.

[3]

Hands

Handle with chemical-
resistant, impervious
gloves. Gloves must
be inspected prior to
use. Dispose of
contaminated gloves

after use.

EN 374 [3][7]

Respiratory

If ventilation is
inadequate or for
nuisance exposures,
use a NIOSH/MSHA
or European Standard
EN 149 approved
respirator with an

appropriate filter.

[7]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route

First Aid Procedure Reference(s)

Inhalation

Move the person to fresh air. If
breathing is difficult, give

oxygen. If not breathing, give [718]
artificial respiration. Seek

immediate medical attention.

Skin Contact

Take off immediately all
contaminated clothing. Rinse
skin with plenty of water or
shower. Wash off with soap
and plenty of water. Consult a

physician.

Eye Contact

Rinse cautiously with water for
several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing 7l
for at least 15 minutes. Consult

a physician.

Ingestion

Do NOT induce vomiting.
Never give anything by mouth
to an unconscious person.
Rinse mouth with water. Call a
POISON CENTER or
doctor/physician if you feel
unwell.[1][8][9]

Accidental Release Measures

In the case of a spill, follow these procedures to ensure safety and proper cleanup.

o Personal Precautions: Evacuate personnel to a safe area.[3] Use personal protective

equipment as outlined in Section 5. Avoid breathing dust, vapors, mist, or gas.[7] Ensure

adequate ventilation.[3]
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e Environmental Precautions: Prevent further leakage or spillage if safe to do so.[3] Do not let
the product enter drains.[3]

o Containment and Cleanup: Pick up and arrange disposal without creating dust.[7] Sweep up
and shovel.[7] Keep in suitable, closed containers for disposal.[3][7]

Firefighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[3]
[10]

o Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including nitrogen oxides (NOx) and carbon oxides (CO, CO2).[11]

o Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) for firefighting if
necessary.[3]

Toxicological Information

Detailed toxicological studies for 5-Ethynylpyrimidine are not readily available. The primary
known hazard is acute oral toxicity.[1][2] To the best of current knowledge, the chemical,
physical, and toxicological properties have not been thoroughly investigated.

Toxicity Metric  Value Species Route Reference(s)

LD50 No data available

Experimental Protocols & Workflows

As specific experimental safety protocols for 5-Ethynylpyrimidine are not published, the
following workflows represent best practices for handling a chemical spill and administering first
aid.

Workflow for Handling a Chemical Spill
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Assess Spill Size and Hazard

'

Evacuate Immediate Area

'

Don Appropriate PPE

'

Contain the Spill
(Use absorbent material)

'

Clean Up Spill
(Sweep solid material)

'

Decontaminate the Area

'

Dispose of Waste in a Sealed Container

'

Report the Incident

Click to download full resolution via product page

Caption: Logical workflow for responding to a 5-Ethynylpyrimidine spill.
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First Aid Response Workflow
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v
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Seek Immediate Medical Attention
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Caption: Decision-making flowchart for first aid response to exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [5-Ethynylpyrimidine: A Technical Guide to Safe
Handling and Emergency Procedures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b139185#5-ethynylpyrimidine-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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